2-Methyl-3-(methylthio)furan

Specification

• CAS No.: 63012-97-5
• Molecular Formula: C6H8OS
• Molecular Weight: 128.19 g/mol
• IUPAC Name: 2-methyl-3-methylsulfanylfuran
• Standard InChI: InChI=1S/C6H8OS/c1-5-6(8-2)3-4-7-5/h3-4H,1-2H3
• Standard InChI Key: OQVAOEIMSKZGAL-UHFFFAOYSA-N
• SMILES: CC1=C(C=CO1)SC
• Canonical SMILES: CC1=C(C=CO1)SC

Introduction

Physical and Chemical Properties

2-Methyl-3-(methylthio)furan possesses distinct physicochemical properties that are important for understanding its behavior in various applications. The compound exists as a clear liquid at room temperature, with a color ranging from white to yellow to green. Its molecular structure consists of a furan ring with methyl and methylthio functional groups.

Chemical Identity and Structure

The basic chemical identity parameters of 2-Methyl-3-(methylthio)furan are presented in Table 1:

Table 1: Chemical Identity of 2-Methyl-3-(methylthio)furan

Parameter	Value
Chemical Name	2-Methyl-3-(methylthio)furan
CAS Number	63012-97-5
Molecular Formula	C₆H₈OS
Molecular Weight	128.192 g/mol
Exact Mass	128.029587
FEMA Number	3949
JECFA Number	1061
FDA UNII	M46N02LDL4

Physicochemical Properties

The key physicochemical properties of 2-Methyl-3-(methylthio)furan are summarized in Table 2:

Table 2: Physicochemical Properties of 2-Methyl-3-(methylthio)furan

Property	Value
Physical State	Clear liquid
Color	White to Yellow to Green
Density	1.1±0.1 g/cm³
	1.057 g/mL at 25°C
Boiling Point	164.2±28.0°C at 760 mmHg
	132°C
Flash Point	53.1±24.0°C
	59°C
Refractive Index	1.529
	n20/D 1.5090
Vapor Pressure	2.6±0.3 mmHg at 25°C
LogP	2.33
PSA	38.44000

The variations in reported values for certain properties (such as boiling point and density) may be attributed to different measurement methods or conditions used by different sources. The LogP value of 2.33 indicates moderate lipophilicity, which is relevant for its flavor applications and bioavailability in food systems.

Organoleptic Properties and Applications

Flavor Profile

2-Methyl-3-(methylthio)furan possesses a complex and distinctive aroma profile that makes it valuable in flavor formulations. Its sensory characteristics include:

Table 3: Organoleptic Properties of 2-Methyl-3-(methylthio)furan

Property	Description
Odor Type	Sulfurous
Odor Profile	Beefy, cheese, coffee, minty, spicy notes (at 10.00% in triacetin)
Flavor Character	Meat-flavored, sweet, gravy-grain-like
Source	Synthetic (also occurs naturally in boiled beef)

The compound's unique sensory profile contributes significantly to meat flavor formulations, providing authentic meaty characteristics with complementary sweet and spicy notes. These properties enable flavor chemists to create more realistic meat flavor profiles in various food applications.

Applications in Food Flavoring

As described in patent literature, 2-Methyl-3-(methylthio)furan is "a rising novel flavouring agent" that serves as a key ingredient in various food flavors and seasoning essences. Its primary applications include:

• Meat flavor formulations (beef, pork, chicken)

• Savory food flavoring systems

• Gravy and stock flavor enhancers

• Processed food flavor improvements

The compound's effectiveness at low concentrations makes it economically viable for commercial flavor applications, despite its relatively high cost from specialized chemical suppliers.

Synthesis and Production Methods

Patented Synthesis Method

The Chinese patent CN1141296A describes an improved method for the preparation of 2-Methyl-3-(methylthio)furan. The synthesis involves the reaction of 2-methyl-3-furanthiol with dimethyl sulfate in an aqueous solution of sodium hydroxide or potassium hydroxide. The reaction equation can be represented as:

2-methyl-3-furanthiol + dimethyl sulfate → 2-methyl-3-(methylthio)furan

The key process parameters include:

• Temperature range: -10°C to reflux temperature

• Pressure: Normal (atmospheric)

• Base: Sodium hydroxide or potassium hydroxide aqueous solution

• Product isolation: Vacuum distillation or steam distillation

• Reported yield: Up to 82%

This method offers several advantages over previously reported processes, including:

• Complete conversion of the starting material

• Use of less expensive reagents

• Simplified reaction conditions in aqueous medium

• Higher yields

Alternative Synthesis Methods

Parameter	Classification
GHS Symbol	GHS02 (Flammable)
Signal Word	Warning
Hazard Statement	H226 (Flammable liquid and vapor)
Risk Statement	10
Water Hazard Class (WGK Germany)	3 (High hazard to waters)
Hazard Class	3
Packing Group	III

Supplier	Package Size	Purity	Price (USD)
Sigma-Aldrich	Sample-k	≥98%, FG	$59.80
Sigma-Aldrich	25g	≥98%, FG	$253.00
Sigma-Aldrich	100g	≥98%, FG	$538.00
TCI Chemical	5g	>98.0%(GC)	$65.00
TCI Chemical	25g	>98.0%(GC)	$196.00
Hebei Zhuanglai Chemical	1kg (minimum)	99%	$50.00/kg
Hebei Chuanghai Biotechnology	1kg (minimum)	99%	$10.00/kg

The significant price variations reflect differences in:

• Quality grade (food grade vs. research grade)

• Scale of production (research quantities vs. industrial amounts)

• Regional manufacturing costs

• Supply chain positioning

For flavor applications requiring high purity, food-grade material (as indicated by "FG" designation) is typically required, commanding premium pricing from specialized suppliers like Sigma-Aldrich.